Cas no 2193065-59-5 ((3-{bicyclo2.2.1heptan-2-yl}-3H-diazirin-3-yl)methanamine)

• Product Name: (3-{bicyclo2.2.1heptan-2-yl}-3H-diazirin-3-yl)methanamine
• CAS No: 2193065-59-5
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5853026
• PubChem ID: 165840354
• Update Time: 2025-07-01

(3-{bicyclo2.2.1heptan-2-yl}-3H-diazirin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-{bicyclo2.2.1heptan-2-yl}-3H-diazirin-3-yl)methanamine
• EN300-1693293
• 2193065-59-5
• (3-{bicyclo[2.2.1]heptan-2-yl}-3H-diazirin-3-yl)methanamine

• Inchi： 1S/C9H15N3/c10-5-9(11-12-9)8-4-6-1-2-7(8)3-6/h6-8H,1-5,10H2
• InChI Key： WVQVGUBLVAUDCO-UHFFFAOYSA-N
• SMILES： N1C(CN)(C2CC3CCC2C3)N=1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.7Ų

Additional information on (3-{bicyclo2.2.1heptan-2-yl}-3H-diazirin-3-yl)methanamine

Introduction to (3-{bicyclo2.2.1heptan-2-yl}-3H-diazirin-3-yl)methanamine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (3-{bicyclo2.2.1heptan-2-yl}-3H-diazirin-3-yl)methanamine (CAS No: 2193065-59-5) stands out as a compound of considerable interest due to its unique structural features and potential applications. This introduction delves into the compound's chemical properties, synthesis methods, and recent applications in scientific research, highlighting its relevance in contemporary studies.

The molecular structure of (3-{bicyclo2.2.1heptan-2-yl}-3H-diazirin-3-yl)methanamine is characterized by a bicyclo2.2.1heptane core, which imparts significant steric and electronic properties to the molecule. The presence of a diazirine group at the 3-position adds another layer of functionality, making it a versatile intermediate in organic synthesis. The compound's methanamine moiety further enhances its reactivity, allowing for diverse chemical transformations.

In terms of synthesis, (3-{bicyclo2.2.1heptan-2-yl}-3H-diazirin-3-yl)methanamine can be prepared through multi-step organic reactions involving cyclization and functional group transformations. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for research applications. The synthesis often involves the use of specialized catalysts and reagents to ensure high yields and purity.

One of the most intriguing aspects of (3-{bicyclo2.2.1heptan-2-yl}-3H-diazirin-3-yl)methanamine is its utility as a building block in drug discovery and materials science. The diazirine group, in particular, is known for its ability to undergo photochemical reactions, allowing for the covalent attachment of other molecules. This property has been exploited in the development of photolabile probes used in biological imaging and drug delivery systems.

Recent research has demonstrated the application of this compound in the synthesis of novel bioactive molecules. For instance, scientists have utilized (3-{bicyclo2.2.1heptan-2-yl}-3H-diazirin-3-yl)methanamine to develop inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The compound's structural rigidity and functional diversity make it an ideal candidate for designing molecules with precise biological activity.

Moreover, the compound has shown promise in materials science applications, particularly in the development of advanced polymers and coatings. Its ability to undergo controlled polymerization reactions allows for the creation of materials with tailored properties such as mechanical strength, thermal stability, and biodegradability. These attributes are crucial for applications ranging from aerospace engineering to biomedical devices.

The interdisciplinary nature of research involving (3-{bicyclo2.2.1heptan-2-yl}-3H-diazirin-3-yl)methanamine underscores its importance in modern chemical science. Collaborative efforts between organic chemists, biochemists, and material scientists have led to innovative applications that were previously unattainable. As research continues to evolve, it is expected that new uses for this compound will emerge, further solidifying its role as a cornerstone in chemical innovation.

In conclusion, (3-{bicyclo2.2.1heptan-2-yl}-3H-diazirin-3-yl)methanamine is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop new drugs, materials, and technologies. As advancements in synthetic chemistry continue to progress, the applications of this compound are likely to expand even further, driving innovation and discovery in the chemical sciences.